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Abstract
Anthraflavic acid, a naturally occurring dihydroxyanthraquinone, has garnered significant

scientific interest due to its diverse biological activities. This technical guide provides a

comprehensive overview of the discovery and history of Anthraflavic acid research, detailing

its physicochemical properties, synthesis, and isolation. A core focus is placed on its

multifaceted pharmacological effects, including its roles as an enzyme inhibitor, an anticancer

agent, and an antimutagenic compound. This document summarizes key quantitative data in

structured tables, provides detailed experimental protocols for crucial assays, and visualizes

the compound's known signaling pathways and experimental workflows using Graphviz

diagrams to facilitate a deeper understanding for researchers and professionals in drug

development.

Introduction
Anthraflavic acid, chemically known as 2,6-dihydroxyanthracene-9,10-dione, is a member of

the anthraquinone family of organic compounds. First identified as a plant metabolite, it is

found in various natural sources, including the roots of Rheum rhaponticum (rhubarb) and the

seeds of Cassia obtusifolia.[1] Its structure, characterized by a tricyclic aromatic system with

two hydroxyl groups, underpins its diverse chemical and biological properties.
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Historically, research on Anthraflavic acid has evolved from its initial isolation and structural

elucidation to in-depth investigations into its pharmacological potential. Early studies focused

on its properties as a dye and its presence in traditional medicinal plants.[2] More recent

research has unveiled its capacity to interact with various biological targets, leading to a range

of effects from enzyme inhibition to the modulation of cellular signaling pathways. This guide

aims to consolidate the existing knowledge on Anthraflavic acid, providing a technical

resource for scientists exploring its therapeutic applications.

Physicochemical Properties
Anthraflavic acid is a yellow to brown crystalline powder with the molecular formula C₁₄H₈O₄

and a molecular weight of 240.21 g/mol .[1] It is sparingly soluble in water but soluble in

organic solvents such as dimethyl sulfoxide (DMSO).[3]

Property Value Reference

Molecular Formula C₁₄H₈O₄ [1]

Molecular Weight 240.21 g/mol [1]

CAS Number 84-60-6 [4]

Appearance
Yellow to brown crystalline

powder

Melting Point >320 °C

Solubility
Soluble in DMSO, sparingly

soluble in water
[3]
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Discovery and History of Research
The discovery of Anthraflavic acid is rooted in the study of natural pigments. As a

dihydroxyanthraquinone, it belongs to a class of compounds historically used as dyes. It has
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been identified in plants such as Senna obtusifolia and Rubia tinctorum.[1]

While a detailed timeline of its research is not extensively documented in a single source, a

chronological overview can be constructed from various publications:

Early 20th Century: Initial isolation and characterization of anthraquinones from plant

sources.

Mid-20th Century: Elucidation of the chemical structure of Anthraflavic acid and other

related anthraquinones.

Late 20th Century (1980s): Seminal studies emerge on the biological activities of

Anthraflavic acid. Research by Ayrton et al. in 1988 highlighted its potent inhibition of the

food mutagen IQ and its interaction with cytochrome P-450 proteins.[5]

Late 20th Century to Present: A growing body of research focuses on its potential as an

anticancer agent, its antimutagenic properties, and its inhibitory effects on various enzymes.

Studies have demonstrated its cytotoxicity against several cancer cell lines and its ability to

inhibit α-amylase. Recent investigations also explore its applications in materials science,

such as in redox flow batteries.[5]

Synthesis and Isolation
Chemical Synthesis
The synthesis of 2,6-dihydroxyanthraquinone can be achieved through several methods. One

common approach involves the sulfonation of anthraquinone followed by alkali fusion. A

patented method describes a process for preparing dihydroxyanthraquinones by treating alkali

metal salts of the corresponding anthraquinonedisulphonic acid with lime and buffer

substances under pressure and at elevated temperatures, followed by acidification.[6]

A general synthetic workflow is outlined below:

Anthraquinone Sulfonation
(e.g., with oleum)

Anthraquinone-2,6-
disulfonic acid

Alkali Fusion
(e.g., with NaOH/KOH)

Dihydroxyanthraquinone
disodium salt

Acidification
(e.g., with HCl)

Anthraflavic Acid
(2,6-Dihydroxyanthraquinone)
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General Synthetic Pathway for Anthraflavic Acid.

Isolation from Natural Sources
Anthraflavic acid can be isolated from various plant materials, notably the seeds of Cassia

obtusifolia.[2][7][8] The general procedure involves extraction with an organic solvent followed

by chromatographic separation.

A typical isolation workflow is as follows:

Plant Material
(e.g., Cassia obtusifolia seeds)

Solvent Extraction
(e.g., with ethanol or methanol)

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography,

Counter-current Chromatography)

Fractions

Further Purification
(e.g., Recrystallization,

HPLC)

Pure Anthraflavic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b191064?utm_src=pdf-body
https://www.benchchem.com/product/b191064?utm_src=pdf-body
https://www.researchgate.net/profile/Hemen-Dave/publication/237163942_A_review_on_anthaquinones_isolated_from_Cassia_species_and_their_applications/links/00b7d51b9fc955836a000000/A-review-on-anthaquinones-isolated-from-Cassia-species-and-their-applications.pdf
https://pubmed.ncbi.nlm.nih.gov/25894611/
https://pubmed.ncbi.nlm.nih.gov/25939902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Isolation Workflow for Anthraflavic Acid.

Biological Activities and Mechanisms of Action
Anthraflavic acid exhibits a wide range of biological activities, which are summarized in the

table below.

Biological Activity Target/Assay Quantitative Data Reference

α-Amylase Inhibition
Porcine pancreatic α-

amylase
IC₅₀ = 198.3 nM

Cytochrome P450

Inhibition

Rat hepatic

microsomes

Potent inhibitor of P-

448 activity

Estrogen Receptor

Binding

Estrogen Receptor α

(ERα)
Kᵢ = 0.31 µM

Estrogen Receptor β

(ERβ)
Kᵢ = 0.69 µM

Cytotoxicity
MCF-7 (breast

cancer)
IC₅₀ = 159 µg/ml [9]

CAMA-1 (breast

cancer)
IC₅₀ = 193 µg/ml [9]

SK-BR-3 (breast

cancer)
IC₅₀ = 253 µg/ml [9]

MDA-MB-231 (breast

cancer)
IC₅₀ = 156 µg/ml [9]

AU565 (breast

cancer)
IC₅₀ = 241 µg/ml [9]

Hs 281.T (breast

cancer)
IC₅₀ = 218 µg/ml [9]

Antimutagenicity
Ames test (S.

typhimurium)

Inhibits mutagenicity

of Glu-P-1 at 50 µM
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Enzyme Inhibition
Anthraflavic acid is a potent inhibitor of α-amylase, an enzyme crucial for carbohydrate

digestion. This inhibitory action suggests its potential as an antidiabetic agent by slowing down

the release of glucose from starch. Molecular docking studies have indicated that Anthraflavic
acid has a strong binding affinity for the active site of α-amylase.[9]

Anthraflavic acid is a known inhibitor of cytochrome P450 (CYP) enzymes, particularly the P-

448 family (CYP1A).[3] These enzymes are involved in the metabolism of various xenobiotics,

including procarcinogens. By inhibiting these enzymes, Anthraflavic acid can prevent the

metabolic activation of certain carcinogens, contributing to its antimutagenic and

anticarcinogenic properties.

The proposed mechanism of CYP1A inhibition is visualized below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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